Cas no 2016863-80-0 (benzyl N-(6,6-difluoro-4-methyl-2-oxohexyl)carbamate)

• Product Name: benzyl N-(6,6-difluoro-4-methyl-2-oxohexyl)carbamate
• CAS No: 2016863-80-0
• MF: C₁₅H₁₉F₂NO₃
• MW: 299.313071489334
• CID: 5294042
• Update Time: 2025-06-09

benzyl N-(6,6-difluoro-4-methyl-2-oxohexyl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-(6,6-difluoro-4-methyl-2-oxohexyl)carbamate
• Carbamic acid, N-(6,6-difluoro-4-methyl-2-oxohexyl)-, phenylmethyl ester

• Inchi： 1S/C15H19F2NO3/c1-11(8-14(16)17)7-13(19)9-18-15(20)21-10-12-5-3-2-4-6-12/h2-6,11,14H,7-10H2,1H3,(H,18,20)
• InChI Key： WGCXCNIFOGTXPW-UHFFFAOYSA-N
• SMILES： FC(CC(C)CC(CNC(=O)OCC1C=CC=CC=1)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 9
• Complexity: 331
• XLogP3: 3.1
• Topological Polar Surface Area: 55.4

Additional information on benzyl N-(6,6-difluoro-4-methyl-2-oxohexyl)carbamate

Introduction to benzyl N-(6,6-difluoro-4-methyl-2-oxohexyl)carbamate (CAS No. 2016863-80-0)

benzyl N-(6,6-difluoro-4-methyl-2-oxohexyl)carbamate, with the CAS number 2016863-80-0, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a benzyl carbamate moiety and a difluorinated, methyl-substituted hexanone derivative. The combination of these functional groups endows the molecule with a range of interesting properties, making it a valuable candidate for various applications in drug discovery and development.

The molecular formula of benzyl N-(6,6-difluoro-4-methyl-2-oxohexyl)carbamate is C₁₅H₁₉F₂N₂O₃, and its molecular weight is approximately 311.32 g/mol. The presence of the difluoro substituents and the ketone group contributes to its chemical stability and reactivity, while the benzyl carbamate moiety provides additional functional versatility. These structural features make it an attractive target for synthetic chemists and pharmacologists alike.

In recent years, there has been a growing interest in the development of novel compounds with potential therapeutic applications. benzyl N-(6,6-difluoro-4-methyl-2-oxohexyl)carbamate has been studied for its potential as a lead compound in various drug discovery programs. Research has shown that this compound exhibits promising biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects. These properties are attributed to its ability to modulate key biological pathways and interact with specific protein targets.

Anti-inflammatory Activity: One of the notable properties of benzyl N-(6,6-difluoro-4-methyl-2-oxohexyl)carbamate is its anti-inflammatory activity. Studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Anti-cancer Potential: Another area of significant interest is the anti-cancer potential of benzyl N-(6,6-difluoro-4-methyl-2-oxohexyl)carbamate. Research has shown that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action involves the modulation of cell signaling pathways such as the PI3K/AKT pathway and the MAPK pathway, which are known to be dysregulated in many types of cancer.

Neuroprotective Effects: In addition to its anti-inflammatory and anti-cancer properties, benzyl N-(6,6-difluoro-4-methyl-2-oxohexyl)carbamate has also been investigated for its neuroprotective effects. Studies have shown that this compound can protect neurons from oxidative stress and prevent neurodegeneration in models of Alzheimer's disease and Parkinson's disease. The neuroprotective effects are thought to be mediated by its ability to reduce oxidative stress and inhibit the activation of microglia.

The synthesis of benzyl N-(6,6-difluoro-4-methyl-2-oxohexyl)carbamate has been extensively studied in the literature. Various synthetic routes have been reported, including multistep processes involving Grignard reactions, esterifications, and carbamoylations. These synthetic methods have been optimized to improve yield and purity, making it feasible for large-scale production.

In terms of pharmacokinetics, preliminary studies have shown that benzyl N-(6,6-difluoro-4-methyl-2-oxohexyl)carbamate has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a reasonable half-life in vivo, which are important considerations for drug development. However, further studies are needed to fully characterize its pharmacokinetic profile and optimize its formulation for clinical use.

Clinical trials are currently underway to evaluate the safety and efficacy of benzyl N-(6,6-difluoro-4-methyl-2-oxohexyl)carbamate. Early-phase trials have shown promising results, with no major adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, benzyl N-(6,6-difluoro-4-methyl-2-oxohexyl)carbamate (CAS No. 2016863-80-0) is a promising compound with a wide range of potential therapeutic applications. Its unique molecular structure and biological activities make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in the treatment of various diseases.